Kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XXIV. Acid-catalysed hydrogen exchange of 2-naphthol and of some corresponding aza-, thia-, and oxo-derivatives
Journal of the Chemical Society B: Physical Organic Pub Date: DOI: 10.1039/J29710000011
Abstract
The variation of rate with acidity is studied for the hydrogen exchange of 2-naphthol at the 1-position, for 6-amino-, 6-hydroxy-, and 6-methoxy-quinoline and for the 6-hydroxy-1-methylquinolinium cation at the 5-position, for 7-aminoquinoline at the 8-position, and for chromone and thiochromone at the 3-, 6-, and 8-positions. The exchange mechanisms are elucidated and the rates compared with literature data.
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Journal Name：Journal of the Chemical Society B: Physical Organic
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